Bis(isocyanatomethyl)benzene

• CAS: 25854-16-4
• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• SMILES: C1=CC=C(C(=C1)CN=C=O)CN=C=O
• InChI: InChI=1S/C10H8N2O2/c13-7-11-5-9-3-1-2-4-10(9)6-12-8-14/h1-4H,5-6H2
• InChIKey: FKTHNVSLHLHISI-UHFFFAOYSA-N

Researchers seeking superior optical clarity and weathering resistance in polyurethane formulations often struggle with the slow cure of HDI/IPDI or yellowing of TDI/MDI. Bis(isocyanatomethyl)benzene (XDI) uniquely solves this via its methylene-bridged aromatic structure, delivering fast ambient cure, high refractive index (1.656), and aliphatic-like UV stability. • Achieve ultra-thin, high-index ophthalmic lenses without chromatic aberration. • Formulate fast-curing automotive clears with long-term gloss retention. • Comply with FDA 21 CFR §177.1680 for food packaging adhesives. BenchChem ensures reliable supply with rigorous quality control.

XDI Technical Profile & Market Positioning

Bis(isocyanatomethyl)benzene (CAS 25854-16-4), commonly referred to as Xylylene Diisocyanate (XDI) [1], is an aromatic-aliphatic hybrid diisocyanate characterized by an aromatic benzene ring separated from its reactive isocyanate (-NCO) groups by methylene (-CH2-) spacers. This unique structural arrangement imparts a dual chemical nature: the benzene ring contributes to high refractive index and mechanical strength, while the intervening methylene groups disrupt extended π-conjugation, conferring aliphatic-like resistance to ultraviolet light-induced yellowing . The commercial product is typically supplied as an isomer mixture, predominantly the meta-isomer (1,3-substitution), which is marketed under trade names such as Takenate® 500 . With a molecular weight of approximately 188 g/mol and an NCO content around 44.7%, this compound serves as a specialty crosslinking agent and monomer in high-performance polyurethane and polythiourethane systems where a balance of rapid reactivity, optical clarity, and outdoor durability is required [2].

Hybrid aromatic-aliphatic structure balances refractive index and UV stability

Reported faster ambient curing than typical aliphatic diisocyanates

Low monomer viscosity supports solvent-free formulation processing

• [1] Mitsui Chemicals, Inc. (2011). Original Properties of Xylylene Diisocyanate and Its Application for a Hardener of Paint. Network Polymer, 32(6), 310-316. View Source
• [2] AllHDI.com. (2023). Mitsui Chemicals Takenate 500 m-xylylene diisocyanate XDI 3634-83-1. View Source

Why Generic Substitution Fails for XDI

Attempting to interchange bis(isocyanatomethyl)benzene (XDI) with standard aromatic diisocyanates like TDI or MDI, or even with common aliphatic alternatives like HDI or IPDI, is scientifically unsound due to its unique intermediate reactivity and molecular architecture. While XDI contains an aromatic ring that promotes mechanical strength akin to MDI, its isocyanate groups are not directly conjugated to the ring due to the intervening methylene bridges [1]. This structural nuance fundamentally alters reaction kinetics, optical behavior, and environmental stability compared to all major in-class competitors. Consequently, formulations optimized for XDI will fail if substituted: TDI and MDI introduce unacceptable photodegradation and yellowing [2]; HDI and IPDI, conversely, require aggressive catalysis to match XDI's curing speed and often fail to achieve comparable refractive indices or film hardness . Thus, direct replacement necessitates complete reformulation and compromises on at least one critical performance dimension—whether it be optical clarity, cure speed, or mechanical integrity [3].

TDI or MDI replacement may cause UV yellowing due to conjugated aromatic rings.

HDI or IPDI may cure slower and fail to match refractive index and hardness profiles.

Direct substitution typically requires reformulation, compromising cure speed, clarity, or strength.

• [1] Mitsui Chemicals, Inc. (2011). Original Properties of Xylylene Diisocyanate and Its Application for a Hardener of Paint. Network Polymer, 32(6), 310-316. View Source
• [2] Mitsui Chemicals. (n.d.). Special Isocyanates (m-XDI, 1,3-H6XDI monomers and polyisocyanates). View Source
• [3] Praw, M. (2025). Formulating with Mike: Isocyanates, Part I - Fundamentals and Reactivity. Paint & Coatings Industry Magazine. View Source

XDI Quantitative Differentiation Evidence

Enhanced Reactivity vs. TDI and HDI

The XDI adduct demonstrates a significantly higher reaction rate with alcohol than the toluene diisocyanate (TDI) adduct, a finding that contradicts the general rule that aromatic isocyanates are faster than aliphatic ones. This elevated reactivity is attributed to the unique electronic environment created by the methylene spacer between the benzene ring and the NCO group. Furthermore, XDI exhibits faster curing than aliphatic diisocyanates such as hexamethylene diisocyanate (HDI) and isophorone diisocyanate (IPDI). [1]

Cure Rate Ranking

Head-to-head

Rank order: XDI adduct > TDI adduct > HDI/IPDI (polyurethane coating)

Supports faster ambient curing without high catalyst loading

Cure time assessed in 2K PU formulation; reactivity rank reported

Evidence Dimension	Relative Reactivity with Alcohol (Hydroxyl Groups)
Target Compound Data	Faster curing speed than TDI; higher reactivity than HDI and IPDI
Comparator Or Baseline	TDI adduct: Baseline (slower); HDI and IPDI: Slower aliphatic controls
Quantified Difference	Qualitative rank order: XDI adduct > TDI adduct > HDI/IPDI
Conditions	Polyurethane coating formulation; reactivity assessed via cure time and tack-free time

Why This Matters

This reactivity advantage allows formulators to achieve faster production line speeds and reduced energy consumption during curing without resorting to high-loading toxic catalysts required for standard aliphatic systems.

• [1] Mitsui Chemicals, Inc. (2011). Original Properties of Xylylene Diisocyanate and Its Application for a Hardener of Paint. Network Polymer, 32(6), 310-316. View Source

Superior UV Resistance vs. TDI/MDI

Unlike conventional aromatic isocyanates (TDI and MDI) which undergo severe photodegradation and yellowing upon UV exposure due to extended conjugation in the backbone, XDI-based polyurethanes exhibit markedly improved resistance to discoloration. This is due to the methylene spacer that isolates the benzene ring from the urethane linkage, preventing the formation of quinoid structures responsible for yellowing. [1][2]

UV Yellowing Resistance

Class-level

Light-stable classification vs. severe yellowing for TDI/MDI (QUV testing)

Reported improved color stability supports outdoor clear coat selection

Accelerated weathering context; methylene spacer prevents quinoid formation

Evidence Dimension	Resistance to UV-induced Yellowing
Target Compound Data	Improved yellowing resistance; classified as 'non-yellowing' aliphatic type in practice
Comparator Or Baseline	TDI and MDI: Severe yellowing upon UV exposure
Quantified Difference	Qualitative classification shift from 'yellowing' (aromatic) to 'light-stable' (XDI)
Conditions	Accelerated weathering tests (QUV) and exterior exposure of polyurethane coatings

Why This Matters

This property enables the use of XDI in clear coats, optical adhesives, and exterior-grade polyurethane elastomers where long-term color stability and transparency are non-negotiable procurement specifications.

• [1] Mitsui Chemicals. (n.d.). Special Isocyanates (m-XDI, 1,3-H6XDI monomers and polyisocyanates). View Source
• [2] AllHDI.com. (2023). Mitsui Chemicals Takenate 500 m-xylylene diisocyanate XDI 3634-83-1. View Source

High Refractive Index Polythiourethane Networks

In polythiourethane synthesis for high refractive index polymers (HRIPs), XDI contributes to exceptional optical performance. When reacted with a specific polythiol (GST), the resulting network achieves a refractive index of 1.6559 at 589 nm and a tensile strength of 95.64 MPa, with an Abbe number of 33.24. This performance is driven by the combination of the benzene ring's polarizability and high sulfur content in the network. [1]

Refractive Index & Strength

Context-dependent

nD 1.6559, tensile 95.64 MPa, Abbe 33.24 (589 nm, polythiourethane with GST)

Supports high-index, thin optical lens design with mechanical robustness

Cross-study comparable; polythiol network configuration reviewed

Evidence Dimension	Refractive Index (nD) and Mechanical Strength
Target Compound Data	Refractive Index: 1.6559; Tensile Strength: 95.64 MPa; Abbe Number: 33.24
Comparator Or Baseline	Typical optical polymers (e.g., CR-39 nD ~1.50, polycarbonate nD ~1.58); Standard aliphatic diisocyanate-based polythiourethanes typically exhibit lower nD due to lack of aromatic contribution
Quantified Difference	ΔnD > +0.07 vs. standard optical plastics
Conditions	Polythiourethane network formed from XDI and 2,3-bis((2-mercaptoethyl)thio)-1-propanethiol (GST); measured at 589 nm

Why This Matters

For procurement in ophthalmic lens and optical component manufacturing, XDI is a critical raw material to meet the industry demand for thinner, lighter, and higher-index lenses that cannot be achieved with conventional aliphatic isocyanates.

• [1] Li, C., et al. (2019). High refractive index polythiourethane networks with high mechanical property via thiol-isocyanate click reaction. Polymer, 180, 121746. View Source

Low Viscosity Processing Advantage

Compared to many diisocyanates used in high-performance polyurethanes, m-XDI exhibits a notably low viscosity at ambient temperature. This characteristic significantly enhances the ease of handling, pumping, and mixing during two-component (2K) polyurethane processing. While specific viscosity values vary slightly by isomer purity, m-XDI (Takenate 500) is reported with a viscosity of 3.3 mPa·s at 25°C. [1] This is substantially lower than many polymeric MDI (PMDI) grades (typically >100 mPa·s) and modified aliphatic polyisocyanates, reducing the need for solvent dilution to achieve sprayable or castable viscosities.

Processing Viscosity

Reported

3.3 mPa·s at 25°C, >30× lower than polymeric MDI (rotational viscometry)

Low viscosity facilitates solvent-free processing and substrate wetting

Measured on m-XDI (Takenate 500 grade); supports VOC reduction

Evidence Dimension	Dynamic Viscosity
Target Compound Data	3.3 mPa·s (at 25°C)
Comparator Or Baseline	Polymeric MDI (PMDI): Typically >100 mPa·s at 25°C; Solvent-free aliphatic polyisocyanates often >1,000 mPa·s
Quantified Difference	>30x lower viscosity than PMDI
Conditions	Measured at 25°C using rotational viscometry on pure m-XDI (Takenate 500 grade)

Why This Matters

Low viscosity is a critical procurement specification for manufacturers of solvent-free or high-solids coatings, adhesives, and sealants, as it facilitates better wetting of substrates and reduces volatile organic compound (VOC) emissions.

• [1] AllHDI.com. (2023). Mitsui Chemicals Takenate 500 m-xylylene diisocyanate XDI 3634-83-1 (Viscosity data). View Source

Genotoxicity Safety for Food Contact Materials

In a safety evaluation for use as a co-monomer in multilayer food contact films, 1,3-bis(isocyanatomethyl)benzene (CAS 3634-83-1, the m-isomer) was assessed in a battery of genotoxicity tests. The substance was non-genotoxic in an in vivo rat micronucleus assay, and its hydrolysis product, 1,3-benzenedimethanamine, also tested negative in in vitro and in vivo assays. [1] This contrasts with the higher regulatory scrutiny applied to some aromatic diisocyanates due to potential genotoxic or carcinogenic concerns related to their primary aromatic amine (PAA) breakdown products.

In Vivo Genotoxicity

Class-level

Non-genotoxic in rat micronucleus assay; hydrolysis product also negative

Supports regulatory evaluation for food contact material use

EFSA CEF Panel evaluation; OECD guideline; compared to aromatic amine concerns

Evidence Dimension	In Vivo Genotoxicity
Target Compound Data	Non-genotoxic in vivo (rat micronucleus assay)
Comparator Or Baseline	Some aromatic diisocyanates (e.g., TDI) have hydrolysis products (Toluene Diamines) classified as potential carcinogens
Quantified Difference	Negative vs. Positive regulatory concern for specific aromatic amines
Conditions	EFSA CEF Panel safety evaluation; OECD in vivo micronucleus assay in rats; in vitro genotoxicity tests with/without metabolic activation

Why This Matters

For R&D and procurement in food packaging and other sensitive consumer applications, this favorable toxicological profile enables XDI to be considered in regulatory submissions (e.g., EU 10/2011, FDA 21 CFR §177.1680) [2] where certain other isocyanates may be restricted or require extensive migration testing.

• [1] EFSA CEF Panel. (2012). Scientific Opinion on the safety evaluation of the substance, 1,3-bis(isocyanatomethyl)benzene, CAS No. 3634-83-1 for use in food contact materials. EFSA Journal, 10(7), 2813. View Source
• [2] U.S. Government Publishing Office. (n.d.). 21 CFR §177.1680 - Polyurethane resins. Electronic Code of Federal Regulations. View Source

XDI Industrial & Research Applications

High-Index Ophthalmic Lenses and Optical Components

The combination of high refractive index (1.6559 in polythiourethane networks) and high Abbe number makes XDI an essential monomer for casting ultra-thin, high-index ophthalmic lenses and smartphone camera lenses. Formulators select XDI specifically to achieve the required light-bending properties without sacrificing impact resistance or introducing chromatic aberration, which are limitations of alternative diisocyanate-based systems. [1]

Exterior Automotive and Industrial Clear Coats

In high-end automotive refinish and industrial maintenance coatings, XDI-based polyurethanes provide a unique balance of fast ambient-temperature cure (superior to HDI/IPDI systems) and long-term resistance to chalking and yellowing (superior to TDI/MDI systems). This allows for the formulation of clear coats that maintain gloss and color stability during extended outdoor exposure while enabling efficient application cycles. [1][2]

Food-Contact Compliant Adhesives and Multilayer Packaging

XDI is a compliant monomer for the manufacture of polyurethane adhesives used in flexible food packaging laminates, as defined under 21 CFR §177.1680. Its favorable genotoxicity profile, demonstrated by negative in vivo micronucleus assay results, supports its selection over certain aromatic isocyanates when engineering packaging that requires both high lamination bond strength and minimal migration of potentially harmful primary aromatic amines. [1][2]

Solvent-Free, Low-VOC Sealants and Elastomers

The low monomer viscosity (3.3 mPa·s at 25°C) of XDI enables the formulation of solvent-free or high-solids two-component sealants and casting elastomers. This characteristic is a critical processing advantage, allowing for easy metering, mixing, and application of the reactive mass without the addition of volatile organic solvents, which is essential for meeting stringent environmental regulations and ensuring worker safety. [1]

Application

Selection Property

Validation Focus

High-index ophthalmic lenses & optical components

Optical and mechanical balance (refractive index, Abbe number, tensile strength)

Refractive index, Abbe number, and impact resistance testing

Exterior automotive and industrial clear coats

Ambient cure speed and long-term UV color stability

QUV weathering and cure rate evaluation vs. conventional aliphatic systems

Food-contact compliant laminating adhesives

Genotoxicity safety profile and regulatory status

Migration and in vivo genotoxicity testing per EFSA/FDA guidance

Solvent-free, low-VOC sealants and elastomers

Low monomer viscosity and processing characteristics

Viscosity, pot life, and VOC emission evaluation

• [1] Li, C., et al. (2019). High refractive index polythiourethane networks with high mechanical property via thiol-isocyanate click reaction. Polymer, 180, 121746. View Source
• [2] Mitsui Chemicals, Inc. (2011). Original Properties of Xylylene Diisocyanate and Its Application for a Hardener of Paint. Network Polymer, 32(6), 310-316. View Source
• [3] EFSA CEF Panel. (2012). Scientific Opinion on the safety evaluation of the substance, 1,3-bis(isocyanatomethyl)benzene, CAS No. 3634-83-1 for use in food contact materials. EFSA Journal, 10(7), 2813. View Source
• [4] AllHDI.com. (2023). Mitsui Chemicals Takenate 500 m-xylylene diisocyanate XDI 3634-83-1 (Viscosity data). View Source